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Compound of Interest

Compound Name: N-(2-nitrophenyl)pyridin-4-amine

Cat. No.: B107022 Get Quote

In-Depth Technical Guide to N-(2-
nitrophenyl)pyridin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-nitrophenyl)pyridin-4-amine,

a chemical compound of interest in research and development. This document details its

commercial availability, suppliers, and key chemical properties.

Core Compound Information
N-(2-nitrophenyl)pyridin-4-amine, identified by the CAS Number 25551-59-1, is a

nitroaromatic compound with the molecular formula C₁₁H₉N₃O₂. Its molecular weight is

approximately 215.21 g/mol . The structure consists of a pyridine ring substituted with an amino

group at the 4-position, which is further bonded to a 2-nitrophenyl group.

Synonyms:

4-[(2-Nitrophenyl)amino]pyridine[1]

4-(2'-Nitroanilino)-pyridin[1]

(2-nitro-phenyl)-pyridin-4-yl-amine[1]
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N-(2-nitrophenyl)-4-pyridinamine[1]

Commercial Availability and Suppliers
N-(2-nitrophenyl)pyridin-4-amine is available from various chemical suppliers, typically for

research and development purposes. The purity of the commercially available compound can

vary, with common purities being 95% and over 99%. Pricing is dependent on the supplier,

quantity, and purity.

Supplier
CAS
Number

Purity Quantity Price Notes

MOLBASE 25551-59-1 95% Not specified
Inquiry

required

Provides

basic

chemical

data.[1][2]

Taizhou

Volsen

Chemical

Co., Ltd.

25551-59-1 Not specified Not specified
Inquiry

required

Listed as a

fine chemical

intermediate.

[3]

Experimental Protocols
Detailed experimental protocols for the synthesis and specific applications of N-(2-
nitrophenyl)pyridin-4-amine are not widely available in the public domain. However, the

synthesis of structurally related N-arylpyridin-2-amine derivatives is commonly achieved

through modern cross-coupling reactions.

General Synthesis Approach for Related Compounds (Illustrative):

A common method for the synthesis of similar N-phenylpyridin-amine scaffolds involves the

Buchwald-Hartwig amination. This palladium-catalyzed cross-coupling reaction joins an amine

with an aryl halide. For N-(2-nitrophenyl)pyridin-4-amine, this could conceptually involve the

reaction of 4-aminopyridine with 1-halo-2-nitrobenzene.

Illustrative Experimental Workflow for Buchwald-Hartwig Amination:
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Start: Assemble Reactants

Reactants:
- 4-Aminopyridine

- 1-Halo-2-nitrobenzene
- Palladium Catalyst (e.g., Pd₂(dba)₃)

- Ligand (e.g., BINAP)
- Base (e.g., NaOtBu)

- Anhydrous Solvent (e.g., Toluene)

Reaction Setup:
- Combine reactants in a reaction vessel under inert atmosphere (e.g., Argon or Nitrogen).

Reaction:
- Heat the mixture to the required temperature (e.g., 80-110 °C).

- Monitor reaction progress by TLC or LC-MS.

Work-up:
- Cool the reaction mixture.

- Quench with water.
- Extract with an organic solvent (e.g., Ethyl Acetate).

Purification:
- Dry the organic layer (e.g., over Na₂SO₄).

- Concentrate under reduced pressure.
- Purify the crude product by column chromatography.

Analysis:
- Characterize the final product by NMR, Mass Spectrometry, and HPLC.

End: Obtain Pure N-(2-nitrophenyl)pyridin-4-amine

Click to download full resolution via product page

Caption: Illustrative workflow for the synthesis of N-arylpyridylamines.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b107022?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
There is currently limited publicly available information detailing the specific biological activity,

mechanism of action, or involvement in signaling pathways for N-(2-nitrophenyl)pyridin-4-
amine. Research on structurally similar molecules, such as other nitrophenyl-substituted

pyridinamines, suggests potential for biological activity. For instance, various derivatives of N-

phenylpyridin-2-amine have been investigated for their potential as kinase inhibitors in the

context of cancer drug discovery. However, without specific studies on N-(2-
nitrophenyl)pyridin-4-amine, any such activities remain speculative.

Logical Relationship for Investigating Biological Activity:

N-(2-nitrophenyl)pyridin-4-amine In Vitro Assays
(e.g., Kinase Assays, Cell Viability Assays) Target Identification

In Vivo Studies
(e.g., Animal Models)

Mechanism of Action
& Signaling Pathway Analysis

Click to download full resolution via product page

Caption: Logical workflow for the biological evaluation of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b107022?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

